BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Elucidation of the Chemical
Structure of 2-Amino-3-benzyloxypyrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyrazine

Cat. No.: B033915

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
Amino-3-benzyloxypyrazine. Due to the limited availability of direct experimental data for this
specific compound in public literature, this guide outlines a putative synthesis pathway and
predicted spectroscopic data based on analogous compounds. This information serves as a
robust framework for researchers engaged in the synthesis and characterization of novel
pyrazine derivatives.

Predicted Physicochemical Properties

A summary of the predicted and known physicochemical properties of 2-Amino-3-
benzyloxypyrazine is presented in Table 1.

Property Value Source
Molecular Formula C11H11NsO

Molecular Weight 201.23 g/mol

CAS Number 110223-15-9

Boiling Point 366 °C [1]
Appearance Predicted: Crystalline solid
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Proposed Synthesis Protocol

A plausible two-step synthesis for 2-Amino-3-benzyloxypyrazine is proposed, starting from
the commercially available 2,3-dichloropyrazine. The workflow for this synthesis is depicted in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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